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Compound of Interest
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Cat. No.: B1164935 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of tallow amine from different

suppliers based on key quality parameters. The information presented is intended to assist

researchers, scientists, and drug development professionals in making informed decisions

when selecting tallow amine for their specific applications. Tallow amine, a derivative of

animal fat, is a crucial intermediate in the synthesis of a wide range of chemicals, including

surfactants, corrosion inhibitors, and flotation agents.[1][2] The performance of these end

products is highly dependent on the quality and purity of the initial tallow amine.

Quantitative Performance Data
The following table summarizes the key performance specifications for primary tallow amine
from two leading suppliers, Nouryon and Kao Chemicals. These parameters are critical in

determining the suitability of the tallow amine for various applications.
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Performance
Parameter

Nouryon
(Armeen® TD)

Kao Chemicals
(FARMIN T)

Kao Chemicals
(FARMIN TD)

Test Method

Total Amine

Value (mg

KOH/g)

210 - 225 204 - 215 212 - 220 ASTM D2073

Iodine Value (g

I₂/100 g)
40 - 60 38.0 max 38 - 54 ASTM D2075

Color (Gardner) ≤ 2 ≤ 3.0 ≤ 1.0 ASTM D1544

Primary Amine

Content (%)
≥ 98 Not Specified Not Specified -

Moisture Content

(%)
≤ 0.5 ≤ 1.0 ≤ 0.20 ASTM E203

Experimental Protocols
Detailed methodologies for the key experiments cited in the comparison table are outlined

below. Adherence to these standardized protocols is crucial for obtaining accurate and

reproducible results.

Determination of Total Amine Value
The total amine value, representing the total basicity of the sample, is determined according to

ASTM D2073 - Standard Test Methods for Total, Primary, Secondary, and Tertiary Amine

Values of Fatty Amines, Amidoamines, and Diamines by Referee Potentiometric Method.

Principle: The tallow amine sample is dissolved in a suitable solvent and titrated with a

standardized solution of hydrochloric acid. The endpoint is determined potentiometrically. The

total amine value is expressed as the milligrams of potassium hydroxide (KOH) equivalent to

the basicity in one gram of the sample.

Brief Protocol:

A known weight of the tallow amine sample is dissolved in isopropyl alcohol.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1164935?utm_src=pdf-body
https://www.benchchem.com/product/b1164935?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The solution is titrated with a standardized solution of hydrochloric acid in isopropyl alcohol.

The endpoint is detected by a significant change in the potential using a pH meter with a

glass and reference electrode system.

A blank determination is performed, and the total amine value is calculated.

Determination of Iodine Value
The iodine value is a measure of the degree of unsaturation in the fatty alkyl chains of the

tallow amine and is determined by the Wijs procedure as described in ASTM D2075 -

Standard Test Method for Iodine Value of Fatty Amines, Amidoamines, and Diamines.

Principle: A known weight of the sample is reacted with an excess of iodine monochloride (Wijs

solution) in a carbon tetrachloride or chloroform and glacial acetic acid mixture. The unreacted

iodine monochloride is then determined by titration with a standard sodium thiosulfate solution.

Brief Protocol:

An accurately weighed sample is dissolved in glacial acetic acid.

A precise volume of Wijs solution is added, and the mixture is allowed to react in the dark for

a specified time.

Potassium iodide solution and water are added to the mixture.

The liberated iodine is titrated with a standardized sodium thiosulfate solution using a starch

indicator.

A blank titration is conducted under the same conditions.

The iodine value is calculated and expressed as grams of iodine absorbed per 100 grams of

the sample.

Color Measurement (Gardner Scale)
The color of the tallow amine is determined using the Gardner color scale as specified in

ASTM D1544 - Standard Test Method for Color of Transparent Liquids (Gardner Color Scale).
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Principle: The color of the liquid tallow amine sample is compared to a series of numbered

glass standards. The Gardner color scale ranges from 1 (light yellow) to 18 (deep reddish-

brown).

Brief Protocol:

The tallow amine sample is melted if it is solid at room temperature and placed in a clear

glass tube of a specified diameter.

The color of the sample is visually compared with the Gardner color standards by placing

them side-by-side and viewing them against a white background with a standard light

source.

The Gardner color number of the standard that most closely matches the sample is reported

as the color of the sample.

Determination of Moisture Content
The moisture content in tallow amine is accurately determined using the Karl Fischer titration

method, for which guidance can be found in ASTM E203 - Standard Test Method for Water

Using Volumetric Karl Fischer Titration.

Principle: This method is based on the quantitative reaction of water with an anhydrous solution

of sulfur dioxide and iodine in the presence of a buffer that reacts with hydrogen ions.

Brief Protocol:

A specialized Karl Fischer titrator is used.

A known volume or weight of the tallow amine sample is injected into the titration cell

containing the Karl Fischer reagent.

The reagent is titrated with a standard solution of water in methanol until the endpoint is

reached, which is detected electrometrically.

The amount of water in the sample is calculated based on the titrant consumption.
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Workflow for Tallow Amine Evaluation
The selection of a suitable tallow amine supplier involves a systematic evaluation process.

The following diagram illustrates a logical workflow from initial supplier screening to final

application testing.
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Caption: Workflow for the evaluation and selection of a tallow amine supplier.

This guide provides a foundational framework for the performance evaluation of tallow amine
from different suppliers. For critical applications, it is always recommended to conduct in-house

testing to validate the suitability of the chosen product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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